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Compound of Interest

Compound Name: Sodium 2-propanethiolate

Cat. No.: B1587550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous Sodium 2-propanethiolate (CAS: 20607-43-6) is a reactive organosulfur

compound commonly used as an intermediate in the synthesis of thiol esters and ethers.[1] As

a fine white crystalline powder, it is highly sensitive to moisture and air, and poses significant

handling challenges due to its corrosive and reactive nature.[2] This document provides a

comprehensive guide to the safe handling, storage, and disposal of anhydrous Sodium 2-
propanethiolate in a laboratory setting to ensure the safety of personnel and the integrity of

experimental results.

Material Properties and Hazard Information
Understanding the physical properties and inherent hazards of Sodium 2-propanethiolate is

critical for safe handling.

Table 1: Physical and Chemical Properties
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Property Value

Chemical Formula C₃H₇NaS or (CH₃)₂CHSNa[3]

Molecular Weight 98.14 g/mol [1][3]

Appearance Fine white crystalline powder[2]

Purity Technical grade, typically ≥90.0%[1]

Reactivity Reacts with water.[2]

Table 2: GHS Hazard Information

Category Description

Pictogram GHS05 (Corrosion)

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage.[3]

Hazard Class Skin Corrosion 1B, Eye Damage 1[3]

Storage Class 8A - Combustible corrosive hazardous materials

Experimental Protocols for Safe Handling
Strict adherence to the following protocols is mandatory to minimize risk. All operations should

be performed within a certified and properly functioning chemical fume hood.

2.1. Engineering Controls

Fume Hood: All handling of Sodium 2-propanethiolate must be conducted in a chemical

fume hood to control exposure to dust and potential off-gassing.

Ventilation: Ensure the laboratory is well-ventilated.[4][5]

Inert Atmosphere: For reactions requiring anhydrous conditions, use a glove box or Schlenk

line to handle the material under an inert atmosphere (e.g., Argon or Nitrogen).
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2.2. Personal Protective Equipment (PPE)

Proper PPE is the primary defense against exposure. The following equipment must be worn at

all times.

Table 3: Required Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles and a

full-face shield.[2]

Protects against dust particles

and splashes, which can

cause severe eye damage.[2]

Skin

Chemical-resistant gloves

(e.g., PVC or nitrile) and a

flame-resistant lab coat.[2][4]

Prevents direct skin contact,

which causes severe chemical

burns.[2]

Respiratory

A NIOSH-approved N95 dust

mask is required for handling

the powder. If exposure limits

may be exceeded, a full-face

respirator should be used.[4]

Prevents inhalation of the

powder, which can cause

respiratory irritation.

2.3. Weighing and Dispensing Protocol

Preparation: Before handling, ensure the fume hood sash is at the appropriate height. Place

all necessary equipment (spatulas, weigh boats, secondary containers) inside the fume

hood.

Inert Gas Purge: For anhydrous applications, allow the sealed container of Sodium 2-
propanethiolate to equilibrate to room temperature before opening to prevent moisture

condensation. Briefly purge the container headspace with a gentle stream of inert gas (Argon

or Nitrogen).

Dispensing: Use clean, dry, non-sparking tools to dispense the powder.[4][5] Avoid

generating dust by handling the material gently.[2][4][5]

Sealing: Immediately and tightly reseal the main container after dispensing.[2][4][5]
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Transfer: Promptly transfer the weighed material to the reaction vessel within the fume hood.

Decontamination: Clean any contaminated surfaces and equipment immediately following

the procedure.

Storage and Incompatibility
Correct storage is crucial for maintaining the chemical's stability and preventing hazardous

reactions.

3.1. Storage Conditions

Store in original, tightly sealed containers to prevent contact with air and moisture.[2][5][6]

Keep in a cool, dry, and well-ventilated area.[4][5][6]

The storage area should be free of ignition sources such as open flames, sparks, or hot

surfaces.[2][6]

Containers may develop pressure and should be opened carefully and vented periodically.[2]

3.2. Incompatible Materials To prevent violent reactions, fire, or degradation, segregate

Sodium 2-propanethiolate from the following:

Water and Alcohols[2]

Strong Acids[2]

Oxidizing Agents (e.g., nitrates, peroxides, chlorine bleaches)[2]

Copper, Aluminum, and their alloys[2]

Emergency Procedures
Be prepared for emergencies by knowing the appropriate response for spills and exposures.

Table 4: Spill Response Protocol
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Spill Size Procedure

Minor Spill

1. Remove all sources of ignition.[2] 2. Wearing

full PPE, clean up spills immediately.[2] 3. Use

dry clean-up procedures (e.g., gently sweeping)

and avoid generating dust.[2] 4. Place the

spilled material into a suitable, labeled container

for hazardous waste disposal.[2]

Major Spill

1. Evacuate personnel from the immediate area

and move upwind.[2][4][5] 2. Alert emergency

responders and inform them of the location and

nature of the hazard.[2] 3. Prevent the material

from entering drains or waterways.[5][7]

Table 5: First Aid Measures

Exposure Route First Aid Action

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15-

20 minutes.[2] Seek urgent medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with large amounts of

water. Causes severe chemical burns; seek

immediate medical attention.[2]

Inhalation

Move the person to fresh air. Keep them warm

and rested. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. The

material can cause chemical burns to the

gastrointestinal tract; seek urgent hospital

treatment.[2]
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Waste Disposal
All waste containing Sodium 2-propanethiolate, including empty containers and contaminated

materials, must be treated as hazardous waste.[2] Disposal must be conducted in accordance

with all applicable local, state, and federal regulations.[2] Do not dispose of this material in

standard laboratory trash or down the drain.

Handling Workflow Diagram
The following diagram illustrates the standard workflow for safely handling anhydrous Sodium
2-propanethiolate in a laboratory setting.

Safe Handling Workflow

Preparation Handling

Post-Handling

Emergency Actions

1. Prepare Fume Hood
& Don PPE

2. Prepare Inert
Atmosphere (if needed)

3. Weigh & Dispense
Reagent

4. Transfer to
Reaction Vessel

Spill Occurs

Exposure Occurs

5. Decontaminate Tools
& Work Area

6. Segregate Hazardous
Waste

Click to download full resolution via product page

Caption: Workflow for handling anhydrous Sodium 2-propanethiolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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